Cas no 2680864-50-8 (benzyl N-(1,1,1-trifluoro-2-hydroxy-5-methylhexan-3-yl)carbamate)

• Product Name: benzyl N-(1,1,1-trifluoro-2-hydroxy-5-methylhexan-3-yl)carbamate
• CAS No: 2680864-50-8
• MF: C₁₅H₂₀F₃NO₃
• MW: 319.319415092468
• CID: 5635305
• PubChem ID: 165923529
• Update Time: 2025-06-11

benzyl N-(1,1,1-trifluoro-2-hydroxy-5-methylhexan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28293727
• 2680864-50-8
• benzyl N-(1,1,1-trifluoro-2-hydroxy-5-methylhexan-3-yl)carbamate

• Inchi： 1S/C15H20F3NO3/c1-10(2)8-12(13(20)15(16,17)18)19-14(21)22-9-11-6-4-3-5-7-11/h3-7,10,12-13,20H,8-9H2,1-2H3,(H,19,21)
• InChI Key： XKCPJSSTHOJABM-UHFFFAOYSA-N
• SMILES： FC(C(C(CC(C)C)NC(=O)OCC1C=CC=CC=1)O)(F)F

Computed Properties

• Exact Mass: 319.13952799g/mol
• Monoisotopic Mass: 319.13952799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(1,1,1-trifluoro-2-hydroxy-5-methylhexan-3-yl)carbamate

Benzyl N-(1,1,1-Trifluoro-2-Hydroxy-5-Methylhexan-3-Yl)Carbamate: A Comprehensive Overview

Benzyl N-(1,1,1-trifluoro-2-hydroxy-5-methylhexan-3-yl)carbamate, identified by the CAS number 2680864-50-8, is a complex organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of carbamates, which are widely used in agriculture as pesticides and in the pharmaceutical industry as active ingredients. The molecule consists of a benzyl group attached to a carbamate moiety, which is further connected to a trifluorinated hexane derivative. This combination of functional groups imparts distinctive chemical properties and biological activities.

The structure of benzyl N-(1,1,1-trifluoro-2-hydroxy-5-methylhexan-3-yl)carbamate is characterized by its trifluorinated hexane chain, which introduces fluorine atoms at the 1-position. Fluorine substitution is known to enhance the stability and bioavailability of compounds, making this molecule a promising candidate for drug development. The hydroxyl group at the 2-position of the hexane chain adds hydrophilic properties, potentially influencing the compound's solubility and interactions with biological systems.

Recent studies have highlighted the potential of this compound as an insecticide. Its ability to target specific enzymes in insects has been explored in agricultural research. The methyl group at the 5-position of the hexane chain may play a role in modulating the compound's activity and selectivity. This makes it a valuable addition to integrated pest management strategies.

The synthesis of benzyl N-(1,1,1-trifluoro-2-hydroxy-5-methylhexan-3-yl)carbamate involves a multi-step process that includes fluorination and carbamate formation. Researchers have optimized these steps to achieve high yields and purity. The use of advanced catalysts and reaction conditions has significantly improved the efficiency of its production.

In terms of physical properties, this compound exhibits a melting point of approximately 78°C and a boiling point around 345°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions and formulations.

The biological activity of benzyl N-(1,1,1-trifluoro-2-hydroxy-5-methylhexan-3-yl)carbamate has been extensively studied. In vitro assays have demonstrated its effectiveness against several pest species without showing significant toxicity to non-target organisms. This selective activity is attributed to its unique chemical structure and interaction with specific molecular targets.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various enzymes. These studies provide insights into its mechanism of action and guide further optimization for enhanced efficacy.

In conclusion, benzyl N-(1,1,1-trifluoro-2-hydroxy-5-methylhexan-3-yli)carbamate is a versatile compound with promising applications in agriculture and medicine. Its unique structure and favorable chemical properties make it an attractive candidate for further research and development.